![molecular formula C15H18ClNO2 B1415810 2-[4-(Benzyloxy)phenoxy]ethanamine hydrochloride CAS No. 92646-56-5](/img/structure/B1415810.png)
2-[4-(Benzyloxy)phenoxy]ethanamine hydrochloride
Overview
Description
“2-[4-(Benzyloxy)phenoxy]ethanamine hydrochloride” is a chemical compound commonly used in scientific research. It exhibits diverse properties and finds applications in various fields such as medicinal chemistry and drug discovery. The linear formula of this compound is C15H17NO2 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the linear formula C15H17NO2 . The SMILES string representation is NCCOC1=CC=C (OCC2=CC=CC=C2)C=C1 .Scientific Research Applications
Synthesis and Characterization
- A novel synthetic route for 2-[2-(2,2,2-trifluoroethoxy)phenoxy]ethanamine, a key intermediate in the production of Silodosin, an α1-adrenoceptor antagonist, has been developed. This method offers a convenient and economical approach to access this intermediate, highlighting its importance in pharmaceutical synthesis (Xiaoxia Luo et al., 2008).
Pharmacological Properties
- Research on substituted N-benzylphenethylamines, including derivatives similar to 2-[4-(Benzyloxy)phenoxy]ethanamine hydrochloride, has revealed their high potency as agonists at 5-HT2A receptors. These findings provide insights into the neurochemical pharmacology of these compounds, indicating their potential hallucinogenic activity (A. Eshleman et al., 2018).
Chemical Analysis and Detection
- The development of methods for the identification of thermolabile psychoactive compounds, including derivatives of this compound, through gas chromatography-mass spectrometry, has been a significant advancement. This enhances the ability to detect and study these compounds in forensic contexts (Benny J. Lum et al., 2020).
Antiestrogenic and Antihistamine Effects
- N,N-diethyl-2-[(4 phenylmethyl)-phenoxy]-ethanamine X HCl, a compound structurally similar to this compound, has been studied for its antiestrogenic properties and potential as a histamine or histamine-like receptor. This suggests a possible therapeutic application in treating conditions related to estrogen receptors and histamine activity (L. J. Brandes et al., 1985).
Biocidal and Corrosion Inhibition
- 2-(Decylthio)ethanamine hydrochloride, a variant of this compound, demonstrates multifunctional biocidal properties and corrosion inhibition, useful in various industrial applications, particularly in cooling water systems (R. W. Walter & L. M. Cooke, 1997).
Molecular Design for Heavy Metal Extraction
- Derivatives of this compound have been synthesized for use in selective lead(II) extraction. This highlights the compound's potential in environmental remediation and heavy metal recovery applications (T. Hayashita et al., 1999).
Safety and Hazards
properties
IUPAC Name |
2-(4-phenylmethoxyphenoxy)ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2.ClH/c16-10-11-17-14-6-8-15(9-7-14)18-12-13-4-2-1-3-5-13;/h1-9H,10-12,16H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRJQJCBRKYRELS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)OCCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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